Cas no 1368531-41-2 (1-Chloro-8-fluoroisoquinoline)

• Product Name: 1-Chloro-8-fluoroisoquinoline
• CAS No: 1368531-41-2
• MF: C₉H₅ClFN
• MW: 181.594104528427
• CID: 4816482
• PubChem ID: 82276346
• Update Time: 2026-02-27

1-Chloro-8-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-8-fluoroisoquinoline
• F73340
• 1-Chloro-8-fluoro-isoquinoline
• 1368531-41-2
• MFCD21876091
• EN300-397903

• Inchi： 1S/C9H5ClFN/c10-9-8-6(4-5-12-9)2-1-3-7(8)11/h1-5H
• InChI Key： HMKWSGMRTURSTN-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=CC=2C=CN=1)F

Computed Properties

• Exact Mass: 181.0094550g/mol
• Monoisotopic Mass: 181.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 1-Chloro-8-fluoroisoquinoline

Comprehensive Overview of 1-Chloro-8-fluoroisoquinoline (CAS No. 1368531-41-2): Properties, Applications, and Industry Insights

1-Chloro-8-fluoroisoquinoline (CAS No. 1368531-41-2) is a fluorinated heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of isoquinoline, this compound features a chlorine atom at position 1 and a fluorine atom at position 8, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₅ClFN, and precise molecular weight of 181.59 g/mol contribute to its utility in medicinal chemistry and drug discovery.

Recent trends highlight growing interest in fluorinated compounds like 1-Chloro-8-fluoroisoquinoline, driven by their enhanced metabolic stability and bioavailability. Researchers are exploring its potential in kinase inhibitor development, a hot topic in oncology and autoimmune disease therapeutics. The compound’s electronic effects from fluorine substitution also make it valuable for PET imaging probes, aligning with the demand for precision diagnostics.

From a synthetic perspective, 1368531-41-2 serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, frequently searched in organic synthesis databases. Its compatibility with palladium catalysis and other transition-metal-mediated processes underscores its role in high-throughput screening libraries. Industry reports suggest a 20% annual growth in demand for such fluorinated intermediates, reflecting broader shifts toward targeted therapies.

Environmental and regulatory considerations are also pivotal. Unlike traditional halogenated compounds, 1-Chloro-8-fluoroisoquinoline exhibits improved degradation profiles, addressing concerns about persistent organic pollutants (POPs). This aligns with the green chemistry movement, a trending search term among academic and industrial chemists. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed to ensure purity, a critical factor for GMP compliance in API manufacturing.

In the agrochemical sector, derivatives of 1368531-41-2 are investigated for crop protection agents, leveraging fluorine’s ability to enhance ligand-receptor interactions. Patent filings reveal applications in herbicide-resistant formulations, responding to global food security challenges. The compound’s logP value and solubility data are frequently queried in QSAR modeling studies, emphasizing its computational relevance.

Supply chain dynamics further highlight its importance. With major producers concentrated in Asia and North America, 1-Chloro-8-fluoroisoquinoline faces price volatility due to raw material shortages, a recurring theme in chemical market analyses. Storage recommendations typically emphasize inert atmospheres and light-sensitive handling, details often sought in safety data sheets (SDS).

Future prospects for CAS No. 1368531-41-2 include expansions in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs), two rapidly evolving fields. Its dual functionality (chloro/fluoro) positions it as a candidate for click chemistry applications, another high-traffic search term. Collaborative studies between academia and pharma giants continue to uncover novel roles for this scaffold, ensuring its prominence in next-generation therapeutics.